Cas no 2034264-68-9 (1-(2-oxo-2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-oxo-2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)pyrrolidine-2,5-dione
• CAS No: 2034264-68-9
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 6422526
• PubChem ID: 121170572
• Update Time: 2025-05-19

1-(2-oxo-2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)pyrrolidine-2,5-dione
• F6512-0216
• 1-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)pyrrolidine-2,5-dione
• 2034264-68-9
• AKOS032459144
• 1-(2-(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-2-oxoethyl)pyrrolidine-2,5-dione
• 1-[2-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-2-oxoethyl]pyrrolidine-2,5-dione

• Inchi： 1S/C12H14N4O3/c17-10-1-2-11(18)15(10)8-12(19)14-5-6-16-9(7-14)3-4-13-16/h3-4H,1-2,5-8H2
• InChI Key： SKAIRHDGGSMVIG-UHFFFAOYSA-N
• SMILES： O=C(CN1C(CCC1=O)=O)N1CC2=CC=NN2CC1

Computed Properties

• Exact Mass: 262.10659032g/mol
• Monoisotopic Mass: 262.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 75.5Ų

Additional information on 1-(2-oxo-2-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethyl)pyrrolidine-2,5-dione

1-(2-Oxo-2-{4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrazin-5-Yl}Ethyl)Pyrrolidine-2,5-Dione

The compound with CAS No. 2034264-68-9, known as 1-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)pyrrolidine-2,5-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound is characterized by a pyrrolidine-2,5-dione core, which is a five-membered ring containing two oxygen atoms in the 2 and 5 positions. This core is connected to a pyrazolo[1,5-a]pyrazine moiety via an ethyl group that contains a ketone functional group. The pyrazolo[1,5-a]pyrazine ring system is a bicyclic structure composed of two nitrogen-containing rings fused together. This combination of functional groups and ring systems imparts the compound with unique electronic and steric properties.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Researchers have demonstrated that the compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in the development of anti-cancer agents.

In addition to its biological applications, this compound has also been explored for its use in organic electronics. The conjugated π-systems present in the pyrrolidine and pyrazolo[1,5-a]pyrazine moieties contribute to its electronic properties. Studies have shown that the compound can act as an electron acceptor in organic photovoltaic devices, enhancing their efficiency by facilitating charge separation and transport.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine-2,5-dione derivative. This is followed by coupling reactions to introduce the pyrazolo[1,5-a]pyrazine moiety. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste generation.

From an analytical standpoint, this compound has been thoroughly characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses have confirmed the purity and structural integrity of the synthesized product. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of the molecule.

One of the most exciting developments involving this compound is its application in supramolecular chemistry. Researchers have exploited its ability to form self-assembled structures through non-covalent interactions such as π–π stacking and hydrogen bonding. These self-assembled structures exhibit unique physical properties and have been proposed for use in nanotechnology applications.

In conclusion, 1-(2-oxo-2-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethyl)pyrrolidine-2,5-dione (CAS No. 2034264-68-9) represents a versatile molecule with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for further exploration in drug discovery and materials science. As research continues to uncover new properties and functionalities of this compound